![molecular formula C24H21N3OS2 B3945238 N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-isopropylbenzamide](/img/structure/B3945238.png)
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-isopropylbenzamide
Overview
Description
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-isopropylbenzamide, also known as BTZ043, is a compound that has gained significant attention in recent years due to its potential as a new tuberculosis (TB) drug. TB is a bacterial infection that affects millions of people worldwide, and the current treatment options are often ineffective and have significant side effects. BTZ043 has shown promising results in preclinical studies and is currently undergoing clinical trials.
Mechanism of Action
As mentioned earlier, N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-isopropylbenzamide works by inhibiting the enzyme DprE1. This enzyme is involved in the biosynthesis of a molecule called arabinogalactan, which is an essential component of the cell wall of TB bacteria. By inhibiting DprE1, this compound prevents the synthesis of arabinogalactan, which weakens the cell wall and ultimately leads to the death of the bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and side effects in preclinical studies. It does not affect human cells or normal bacterial flora in the body. This compound is also effective against dormant TB bacteria, which are often resistant to current TB drugs.
Advantages and Limitations for Lab Experiments
One advantage of using N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-isopropylbenzamide in lab experiments is its specificity for the DprE1 enzyme. This allows for more targeted studies of the enzyme and its role in TB bacteria. However, one limitation is the complex synthesis method of this compound, which may make it difficult to produce in large quantities for widespread use.
Future Directions
There are several future directions for research on N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-isopropylbenzamide. One area of focus is the optimization of the synthesis method to make it more efficient and cost-effective. Another area is the development of combination therapies that include this compound and other TB drugs to increase effectiveness and reduce the risk of drug resistance. Additionally, further clinical trials are needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-isopropylbenzamide has been extensively studied for its potential as a new TB drug. It has been shown to be effective against both drug-sensitive and drug-resistant strains of TB in preclinical studies. This compound works by inhibiting an enzyme called DprE1, which is essential for the survival of the TB bacteria. This mechanism of action is different from that of current TB drugs, which target other enzymes in the bacteria.
properties
IUPAC Name |
N-[[4-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-4-propan-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3OS2/c1-15(2)16-7-9-17(10-8-16)22(28)27-24(29)25-19-13-11-18(12-14-19)23-26-20-5-3-4-6-21(20)30-23/h3-15H,1-2H3,(H2,25,27,28,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOKSGJMZCVJDBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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